Cas no 1804722-92-6 (2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine)

• Product Name: 2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine
• CAS No: 1804722-92-6
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4852750
• Update Time: 2025-05-22

2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C7H7BrF2N2O/c1-13-3-2-4(8)12-7(11)5(3)6(9)10/h2,6H,1H3,(H2,11,12)
• InChI Key： UTJJEVWQJGNQOB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)F)C(N)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine

Introduction to 2-Amino-6-Bromo-3-(Difluoromethyl)-4-Methoxypyridine (CAS No. 1804722-92-6)

2-Amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine is a complex organic compound with the CAS registry number 1804722-92-6. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this compound is characterized by the presence of multiple substituents, including an amino group (-NH₂), a bromine atom, a difluoromethyl group (-CF₂H), and a methoxy group (-OCH₃). These substituents are strategically positioned at specific positions on the pyridine ring, giving rise to its unique chemical properties and potential applications in various fields.

The synthesis of 2-amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine involves a series of intricate organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on utilizing microwave-assisted synthesis and catalytic systems to enhance reaction efficiency. These advancements have not only streamlined the production process but also opened new avenues for exploring its applications in drug discovery and agrochemicals.

One of the most promising applications of 1804722-92-6 lies in its potential as a building block for drug development. The compound's unique structure makes it an ideal candidate for designing bioactive molecules with specific pharmacological properties. For instance, its amino group can serve as a site for further functionalization, enabling the creation of hydrogen bond donors or other bioisosteric replacements. Similarly, the bromine atom can act as a leaving group in substitution reactions, facilitating the introduction of diverse functional groups.

Recent research has highlighted the role of 2-amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine in antitumor drug design. Scientists have investigated its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. Preclinical studies have demonstrated that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines, making them strong candidates for further exploration in oncology.

In addition to its pharmaceutical applications, 1804722-92-6 has shown potential in agrochemicals. Its structure suggests that it could serve as a precursor for developing novel pesticides or herbicides with improved efficacy and reduced environmental impact. Researchers are currently exploring its ability to modulate plant hormone signaling pathways, which could lead to innovative solutions for crop protection.

The physical properties of 2-amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine are also worth noting. It is typically a crystalline solid with a melting point around 150°C and a molecular weight of approximately 305 g/mol. Its solubility in common solvents such as water and dichloromethane has been extensively studied, providing valuable insights into its behavior under different conditions.

From an environmental perspective, understanding the degradation pathways of 1804722-92-6 is crucial for assessing its ecological impact. Studies have shown that it undergoes hydrolysis under specific conditions, releasing less complex byproducts that are more readily biodegradable. This information is essential for ensuring sustainable practices during its production and use.

In conclusion, 1804722-92-6, or 2-amino-6-bromo-3-(difluoromethyl)-4-methoxypyridine, is a versatile compound with significant potential in multiple domains. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset in modern chemical innovation. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to both medicinal and agricultural sciences.